Cas no 2167448-35-1 (3H-1,2,3-Triazolo[4,5-b]pyridine, 4,5,6,7-tetrahydro-6-(trifluoromethyl)-)

• Product Name: 3H-1,2,3-Triazolo[4,5-b]pyridine, 4,5,6,7-tetrahydro-6-(trifluoromethyl)-
• CAS No: 2167448-35-1
• MF: C₆H₇F₃N₄
• MW: 192.141790628433
• CID: 5260741
• Update Time: 2025-10-28

3H-1,2,3-Triazolo[4,5-b]pyridine, 4,5,6,7-tetrahydro-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,3-Triazolo[4,5-b]pyridine, 4,5,6,7-tetrahydro-6-(trifluoromethyl)-

• Inchi： 1S/C6H7F3N4/c7-6(8,9)3-1-4-5(10-2-3)12-13-11-4/h3H,1-2H2,(H2,10,11,12,13)
• InChI Key： LACQAUGBPHQORQ-UHFFFAOYSA-N
• SMILES： C12NN=NC=1CC(C(F)(F)F)CN2

Additional information on 3H-1,2,3-Triazolo[4,5-b]pyridine, 4,5,6,7-tetrahydro-6-(trifluoromethyl)-

Introduction to 3H-1,2,3-Triazolo[4,5-b]pyridine, 4,5,6,7-tetrahydro-6-(trifluoromethyl) (CAS No. 2167448-35-1)

3H-1,2,3-Triazolo[4,5-b]pyridine, 4,5,6,7-tetrahydro-6-(trifluoromethyl) (CAS No. 2167448-35-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyridines and is characterized by its unique structural features and potential biological activities. The presence of a trifluoromethyl group and a tetrahydro configuration imparts distinct properties that make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 3H-1,2,3-Triazolo[4,5-b]pyridine, 4,5,6,7-tetrahydro-6-(trifluoromethyl) is composed of a triazolopyridine core with a tetrahydro substitution at the 4,5 positions and a trifluoromethyl group at the 6 position. This configuration provides the molecule with enhanced stability and specific interactions with biological targets. The trifluoromethyl group is known for its electron-withdrawing properties and can significantly influence the compound's pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the potential of 3H-1,2,3-Triazolo[4,5-b]pyridine, 4,5,6,7-tetrahydro-6-(trifluoromethyl) in various therapeutic areas. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases and proteases that are implicated in cancer progression and inflammatory diseases. The ability to selectively target these enzymes makes it a promising lead for the development of novel therapeutic agents.

In addition to its enzymatic inhibition properties, 3H-1,2,3-Triazolo[4,5-b]pyridine, 4,5,6,7-tetrahydro-6-(trifluoromethyl) has also been investigated for its potential as an antiviral agent. Studies have demonstrated that it can effectively inhibit the replication of several viruses by interfering with key viral proteins or pathways. This broad-spectrum antiviral activity opens up new possibilities for its use in combating viral infections.

The pharmacokinetic properties of 3H-1,2,3-Triazolo[4,5-b]pyridine, 4,5,6,7-tetrahydro-6-(trifluoromethyl) have been extensively studied to optimize its therapeutic potential. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The compound has good oral bioavailability and a reasonable half-life in vivo, making it suitable for both preclinical and clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 3H-1,2,3-Triazolo[4,5-b]pyridine, 4,5,6,7-tetrahydro-6-(trifluoromethyl) in various disease models. Preliminary results have been promising, with the compound demonstrating significant therapeutic effects without major adverse side effects. These findings underscore its potential as a future drug candidate for treating a range of conditions.

The synthesis of 3H-1,2,3-Triazolo[4,5-b]pyridine, 4,5,6,7-tetrahydro-6-(trifluoromethyl) involves several well-established chemical reactions. The key steps include the formation of the triazolopyridine core through cycloaddition reactions followed by functionalization to introduce the tetrahydro and trifluoromethyl groups. The synthetic route is scalable and can be adapted for large-scale production if required.

In conclusion, 3H-1,2,3-Triazolo[4,5-b]pyridine, 4,5,6,7-tetrahydro-6-(trifluoromethyl)(CAS No. 2167448-35-1) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.